N'-[2-(2-chlorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]-N,N-dimethylpropane-1,3-diamine

• IUPAC Name: N-[4-(benzenesulfonyl)-2-(2-chlorophenyl)-1,3-oxazol-5-yl]-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C20H22ClN3O3S/c1-24(2)14-8-13-22-19-20(28(25,26)15-9-4-3-5-10-15)23-18(27-19)16-11-6-7-12-17(16)21/h3-7,9-12,22H,8,13-14H2,1-2H3
• InChI Key: MBNPYPWQYGHCTB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=C(N=C(O1)C2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H22ClN3O3S
• Molecular Weight: 419.9 g/mol

Description

“N’-[2-(2-chlorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]-N,N-dimethylpropane-1,3-diamine” is a chemical compound with the linear formula C17H15ClN2O3S. It has a CAS Number of 313684-03-6 and a molecular weight of 362.838.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula, C17H15ClN2O3S. It contains an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). The compound also contains a chlorophenyl group, a phenylsulfonyl group, and a dimethylpropane-1,3-diamine moiety.

Scientific Research Applications

Organic Synthesis Applications

The synthesis and reactivity of compounds containing oxazolyl and phenylsulfonyl functionalities are of significant interest in organic chemistry. Compounds with similar structural motifs have been utilized in the allylation of exocyclic N-Acyliminium ions, demonstrating the utility of phenylsulfonyl-containing compounds in stereoselective synthesis (Marcantoni et al., 2002). Such methodologies are crucial for constructing complex molecules with high stereocontrol, showcasing potential applications in the synthesis of biologically active molecules and materials.

Polymer Science and Material Applications

Research on diamine monomers, especially those containing oxazolyl and sulfonamide groups, has led to the development of novel polymers with advanced properties. For instance, aromatic polyamides and poly(amide-imide)s incorporating oxadiazole rings have shown promising applications due to their thermal stability, solubility, and optical properties, as demonstrated in studies by Hamciuc et al. (2015) (Hamciuc et al., 2015). Such materials are valuable for high-performance applications, including electronics, photonics, and as materials resistant to harsh conditions.

Advanced Material Applications

The incorporation of sulfonamide and phenylsulfonyl groups into materials has been explored for the synthesis of high-performance, thermally stable, and optically active polymers. For example, the development of fluorinated polyimides with excellent thermal stability, mechanical strength, and low dielectric constants, as reported by Yin et al. (2005) (Yin et al., 2005), highlights the utility of such structural motifs in the field of electronic materials. These materials are crucial for applications in aerospace, electronics, and as coatings capable of withstanding extreme conditions.